Cas no 65462-55-7 (2-(3-Methylanilino)-3,5-dinitrobenzoic acid)
65462-55-7 structure
Product Name:2-(3-Methylanilino)-3,5-dinitrobenzoic acid
CAS No:65462-55-7
MF:C14H11N3O6
MW:317.253643274307
CID:2793954
PubChem ID:12382723
Update Time:2025-04-21
2-(3-Methylanilino)-3,5-dinitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(3-Methylanilino)-3,5-dinitrobenzoic acid
- 65462-55-7
- DTXSID30495546
- AKOS032970440
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- Inchi: 1S/C14H11N3O6/c1-8-3-2-4-9(5-8)15-13-11(14(18)19)6-10(16(20)21)7-12(13)17(22)23/h2-7,15H,1H3,(H,18,19)
- InChI Key: QNKIFZKVCYFOAP-UHFFFAOYSA-N
- SMILES: OC(C1C=C(C=C(C=1NC1C=CC=C(C)C=1)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 317.06478508Da
- Monoisotopic Mass: 317.06478508Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 141Ų
2-(3-Methylanilino)-3,5-dinitrobenzoic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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